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Compound of Interest

Compound Name: 3-Methoxybutyl acrylate
CAS No.: 2768-07-2
Cat. No.: B3050654
Get Quote
. J

Part 1: Executive Summary

3-Methoxybutyl acrylate (3-MBA) (CAS: 2768-07-2) is a specialized functional monomer
increasingly utilized in the synthesis of thermoresponsive amphiphilic block copolymers. Unlike
its ubiquitous homolog, n-butyl acrylate, the inclusion of a methoxy ether linkage in the 3-MBA
side chain introduces a unique hydrophilic-hydrophobic balance. This structural nuance allows
researchers to fine-tune the Lower Critical Solution Temperature (LCST) of resulting polymers,
a critical parameter in designing "smart" drug delivery systems that release payloads in
response to physiological thermal triggers.

This guide provides a comprehensive technical profile of 3-MBA, focusing on its rheological
properties (viscosity), thermodynamic behavior (boiling point), and rigorous handling protocols
for high-precision polymerization.

Part 2: Physicochemical Profile[1][2]
Thermodynamic & Rheological Data
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The physical constants of 3-MBA are governed by the interplay between the polymerizable
acrylate head and the ether-containing tail. The methoxy group increases polarity relative to
alkyl acrylates, influencing both volatility and flow resistance.[1]

Table 1: Comparative Physical Properties

- ) 3-Methoxybutyl n-Butyl Acrylate 3-Methoxybutyl
roper
SNy Acrylate (3-MBA) (Reference) Acetate (Analog)
CAS Number 2768-07-2 141-32-2 4435-53-4
Molecular Weight 158.19 g/mol 128.17 g/mol 146.19 g/mol
3 , ~169-175 °C
Boiling Point (1 atm) ] 145 °C 171 °C
(Projected)*
Boiling Point 82-85°C @ 10
49 °C @ 10 mmHg
(Reduced) mmHg
Viscosity (25°C) 1.2-1.8mPas (Est) 0.92mPa[l]s 0.71 mPa[l1]'s
Density (20°C) 0.94 - 0.96 g/mL 0.89 g/mL 0.96 g/mL

N Immiscible in water; o ]
Solubility ] Immiscible Slightly Soluble
Soluble in THF, DCM

*Note: Direct atmospheric boiling points for reactive acrylates are often theoretical as thermal
polymerization occurs before boiling.[1] Vacuum distillation values are operationally relevant.

Structure-Property Logic

The viscosity of 3-MBA is marginally higher than n-butyl acrylate due to the dipole-dipole
interactions introduced by the ether oxygen. However, it remains a low-viscosity monomer
suitable for bulk and solution polymerization.[1] The boiling point elevation (~25°C higher than
n-butyl acrylate) reflects the increased molecular weight and polarity, necessitating high-
vacuum techniques for purification.

Part 3: Experimental Protocols
Synthesis of 3-Methoxybutyl Acrylate
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For research-grade purity (>98%), direct esterification using acryloyl chloride is preferred over

transesterification to avoid equilibrium limitations.

Reagents:

3-Methoxy-1-butanol (1.0 eq)
Acryloyl chloride (1.1 eq)
Triethylamine (TEA) (1.2 eq)
Dichloromethane (DCM) (Solvent)

4-Methoxyphenol (MEHQ) (Inhibitor, 50 ppm)

Protocol:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, dropping
funnel, and nitrogen inlet.

Solvation: Dissolve 3-methoxy-1-butanol and TEA in anhydrous DCM. Cool to 0°C in an ice
bath.

Addition: Dropwise add acryloyl chloride over 60 minutes. Critical: Maintain temperature
<5°C to prevent side reactions.[1]

Reaction: Allow to warm to room temperature and stir for 12 hours.

Workup: Filter off the precipitated TEA-HCI salt.[1] Wash the filtrate with 1M HCI (to remove
amine), saturated NaHCOs (to remove acid), and brine.

Purification: Dry over MgSOa, concentrate in vacuo.

Distillation: Perform vacuum distillation (approx. 85°C at 10 mmHg) in the presence of CuCl
or MEHQ to prevent polymerization.

Visualization: Synthesis Pathway
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Caption: Nucleophilic acyl substitution pathway for the synthesis of 3-MBA under basic
conditions.

Part 4: Biomedical Applications & Polymer Physics
Thermoresponsive Drug Delivery

The primary utility of 3-MBA in drug development lies in its ability to modulate the Lower Ciritical
Solution Temperature (LCST) of polymers.

e Mechanism: Polymers containing 3-MBA possess a balance of hydrophobic (butyl chain) and
hydrophilic (methoxy ether) domains.

o Application: By copolymerizing 3-MBA with more hydrophilic monomers (e.g., PEG-
methacrylate), researchers can engineer micelles that are stable at room temperature (25°C)
but collapse/precipitate at body temperature (37°C), triggering drug release.

Visualization: Micelle Assembly & Release
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Caption: Thermoresponsive behavior of 3-MBA copolymers leading to controlled payload

release.

Part 5: Safety & Handling (MSDS Summary)

Signal Word: WARNING

e Hazard Statements: H315 (Skin Irritant), H319 (Eye Irritant), H317 (Skin Sensitizer).[1]

» Storage: Store at 2-8°C. Crucial: Do not store under inert gas (Nitrogen/Argon) for long

periods; the polymerization inhibitor (MEHQ) requires dissolved oxygen to function.[1]
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o Spill Response: Absorb with inert material (sand/vermiculite).[1] Do not use sawdust (fire
hazard).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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